Cas no 721415-98-1 (4-benzyl-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-benzyl-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 721415-98-1
• MF: C₁₅H₁₂FN₃S
• MW: 285.339284896851
• MDL: MFCD03949058
• CID: 843965
• PubChem ID: 2056018
• Update Time: 2025-05-19

4-benzyl-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-BENZYL-5-(2-FLUORO-PHENYL)-4H-[1,2,4]TRIAZOLE-3-THIOL
• 4-benzyl-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol
• 4-BENZYL-3-(2-FLUOROPHENYL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
• Z56277138
• 4-benzyl-5-(2-fluorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• CHEMBL1400031
• CCG-24021
• AKOS000117781
• EN300-04244
• MLS001196018
• 3-(2-fluorophenyl)-4-(phenylmethyl)-1H-1,2,4-triazole-5-thione
• 721415-98-1
• cid_2056018
• AKOS001679712
• BDBM52027
• J-514484
• 4-benzyl-3-(2-fluorophenyl)-1H-1,2,4-triazole-5-thione
• DTXSID801327344
• HMS2880D12
• CS-0219522
• SMR000558612
• G31710
• 4-BENZYL-5-(2-FLUOROPHENYL)-2H-1,2,4-TRIAZOLE-3-THIONE
• STL280182

• MDL： MFCD03949058
• Inchi： 1S/C15H12FN3S/c16-13-9-5-4-8-12(13)14-17-18-15(20)19(14)10-11-6-2-1-3-7-11/h1-9H,10H2,(H,18,20)
• InChI Key： NOLIVVITMKSPHK-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2F)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 285.07359673g/mol
• Monoisotopic Mass: 285.07359673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.7Ų

Additional information on 4-benzyl-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol

4-Benzyl-5-(2-Fluorophenyl)-4H-1,2,4-Triazole-3-Thiol: A Comprehensive Overview

The compound 4-Benzyl-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol, identified by the CAS registry number CAS No. 721415-98-1, is a heterocyclic sulfur-containing compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of triazoles, which are widely studied due to their unique electronic properties and potential applications in drug design, catalysis, and optoelectronic materials. The structure of this compound features a triazole ring substituted with a benzyl group at position 4 and a 2-fluorophenyl group at position 5, making it a versatile platform for further chemical modifications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-Benzyl-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol. Researchers have employed various strategies, including click chemistry and transition-metal-catalyzed coupling reactions, to construct this compound with high yields and excellent stereochemical control. The presence of the sulfur atom in the triazole ring imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules. For instance, the thiol group can undergo nucleophilic substitution or participate in thiolation reactions to form disulfide bonds or other sulfur-containing functional groups.

The physical and chemical properties of 4-Benzyl-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol have been extensively characterized using modern analytical techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry. These studies have revealed that the compound exhibits a planar geometry around the triazole ring due to aromaticity and conjugation effects. The fluorine atom in the 2-fluorophenyl substituent introduces electron-withdrawing effects, which influence the electronic distribution within the molecule and enhance its reactivity towards electrophilic species. Additionally, the benzyl group contributes to the molecule's hydrophobicity and stability under physiological conditions.

In terms of applications, 4-Benzyl-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol has shown promise in several areas. In medicinal chemistry, it has been explored as a potential lead compound for designing anti-inflammatory agents and anticancer drugs. Its ability to modulate key biological targets such as kinases and proteases makes it an attractive candidate for drug discovery programs. Furthermore, recent studies have demonstrated that this compound can act as a ligand in metalloenzyme mimics and metallo-drugs, highlighting its potential in bioinorganic chemistry.

The environmental impact of CAS No. 721415-98-1 has also been a topic of interest. Researchers have investigated its biodegradation pathways under various environmental conditions to assess its ecological safety. Preliminary results suggest that the compound undergoes rapid hydrolysis under alkaline conditions and is metabolized by soil microorganisms into less toxic byproducts. These findings are crucial for determining its suitability for large-scale industrial applications.

In conclusion, 4-Benzyl-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. As new synthetic routes and applications emerge, this compound is expected to play an increasingly important role in advancing both fundamental and applied sciences.